Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate

• IUPAC Name: ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate
• InChI: InChI=1S/C11H13FO5S/c1-3-16-11(13)7-9-4-5-10(8(2)6-9)17-18(12,14)15/h4-6H,3,7H2,1-2H3
• InChI Key: XYTWNYOUUGESEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=C(C=C1)OS(=O)(=O)F)C
• Molecular Formula: C11H13FO5S
• Molecular Weight: 276.28 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical processes that can include the Lossen rearrangement, demonstrating the versatility and reactivity of such compounds. For instance, Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement is used for the synthesis of hydroxamic acids and ureas from carboxylic acids, achieving good yields without racemization under milder conditions, which suggests potential methodologies for synthesizing related fluorosulfonyloxy compounds (Thalluri et al., 2014).

Molecular Structure Analysis

Structural characterization techniques such as X-ray diffraction, FT-IR, thermogravimetric analysis (TGA), and differential thermal analysis (DTA) are crucial for understanding the molecular structure of similar compounds. For example, the crystal structure of Ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate has been elucidated, showing specific intramolecular hydrogen bonding and crystallization parameters, providing insights into the structural characteristics that might be expected for Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate (Sapnakumari et al., 2014).

Scientific Research Applications

Ethyl Acetate Production and Process Intensification

A study by Patil and Gnanasundaram (2020) reviews various process intensification techniques for the production of ethyl acetate, a solvent widely used in paints, coatings, and consumer products. The review focuses on reactive distillation, pervaporation-assisted reactive distillation, and other techniques, emphasizing the advantages of these methods in overcoming chemical equilibrium limitations and reducing energy consumption (Patil & Gnanasundaram, 2020).

Ionic Liquid-Based Technologies

Ostadjoo et al. (2018) discuss the scaling-up of ionic liquid-based technologies, particularly focusing on 1-Ethyl-3-Methylimidazolium Acetate's potential to dissolve biopolymers like cellulose and chitin. This review underscores the importance of assessing the toxicity and environmental impact of ionic liquids before their industrial scale utilization (Ostadjoo et al., 2018).

Practical Synthesis Techniques

Qiu et al. (2009) report on the development of a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing certain pharmaceuticals. The method addresses the challenges of previous synthesis approaches by offering a cost-effective and less hazardous alternative (Qiu et al., 2009).

Ethyl Tert-Butyl Ether (ETBE) Biodegradation

Thornton et al. (2020) review the biodegradation and fate of ETBE in soil and groundwater, highlighting the microbial capacity to degrade ETBE aerobically. This research contributes to understanding the environmental impact and management of fuel oxygenates in contaminated sites (Thornton et al., 2020).

Mechanism of Action

The mechanism of action of esters largely depends on their specific structure and the context in which they are used. For example, in biological systems, esters often play key roles in the formation of fats and oils.

Physical and Chemical Properties of Esters Esters are often characterized by pleasant smells. They are less dense than water and are usually volatile, meaning they evaporate at room temperature. They are slightly soluble in water but dissolve in most organic solvents.

Safety and Hazards

Like all chemicals, esters should be handled with care. They can be flammable and may cause irritation to the eyes, skin, and respiratory tract. Always refer to the specific safety data sheet for the ester for detailed safety and handling information.

Future Directions

The future directions of ester research and use are vast. They are used in a wide range of industries, including food, cosmetics, and pharmaceuticals, and ongoing research continues to uncover new potential applications.